2-methyl-2-(piperazin-1-yl)propan-1-amine
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2-(piperazin-1-yl)propan-1-amine involves the reaction of 2-methylpropionitrile with piperazine followed by reduction of the resulting imine.", "Starting Materials": [ "2-methylpropionitrile", "piperazine", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: 2-methylpropionitrile is reacted with piperazine in methanol and water to form the imine intermediate.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the imine to the corresponding amine.", "Step 3: The product is isolated by filtration and purification." ] } | |
CAS RN |
891642-91-4 |
Molecular Formula |
C8H19N3 |
Molecular Weight |
157.3 |
Purity |
95 |
Origin of Product |
United States |
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